Cas no 1105193-29-0 ({2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide)

• Product Name: {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide
• CAS No: 1105193-29-0
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• MDL: MFCD16631653
• CID: 5166648
• PubChem ID: 33678132
• Update Time: 2025-06-08

{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 2-(4-chlorophenyl)-1H-indol-3-yl ester
• {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide

• MDL： MFCD16631653
• Inchi： 1S/C15H12ClN3S/c16-10-7-5-9(6-8-10)13-14(20-15(17)18)11-3-1-2-4-12(11)19-13/h1-8,19H,(H3,17,18)
• InChI Key： ZLXLWKUWAMEGSR-UHFFFAOYSA-N
• SMILES： C(=N)(SC1C2=C(NC=1C1=CC=C(Cl)C=C1)C=CC=C2)N

Additional information on {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide

Introduction to {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide (CAS No. 1105193-29-0)

{2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1105193-29-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The molecular structure of this compound features a combination of an indole moiety and a sulfanyl group, which are known to contribute to its pharmacological potential.

The indole ring, a prominent feature in many bioactive molecules, is renowned for its role in various biological processes. In particular, the indole scaffold is frequently encountered in natural products and pharmaceuticals, owing to its ability to interact with biological targets such as receptors and enzymes. The presence of the sulfanyl group in {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide further enhances its potential by introducing additional functional sites that can participate in hydrogen bonding and other forms of molecular interaction.

The compound's structure also includes a chlorophenyl group, which is known to modulate the electronic properties of the molecule. This substitution pattern can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The methanimidamide moiety adds another layer of complexity, providing a site for further chemical modifications that can fine-tune the pharmacological profile of the molecule.

Recent advancements in computational chemistry and drug design have enabled researchers to explore the potential of {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide more effectively than ever before. Molecular modeling studies have suggested that this compound may interact with various protein targets, including those involved in inflammatory pathways and cancer signaling. These interactions could potentially lead to the development of novel therapeutic agents targeting these diseases.

In vitro studies have begun to uncover the biological activities of {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide. Initial experiments have shown that this compound exhibits inhibitory effects on certain enzymes implicated in disease processes. For instance, preliminary data suggest that it may interfere with the activity of kinases, which are enzymes that play a crucial role in cell signaling and proliferation. Such inhibitory effects could make this compound a valuable candidate for further investigation in oncology research.

The sulfanyl group in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates. This functional group can form stable interactions with polar regions of biological targets, thereby increasing the efficacy of the compound. Additionally, the chlorophenyl moiety may contribute to metabolic stability by resisting degradation from enzymatic processes.

As research continues, synthetic strategies are being developed to optimize the production of {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide. Efficient synthetic routes are essential for scaling up production and conducting more comprehensive biological evaluations. Researchers are exploring various synthetic methodologies, including multi-step organic synthesis and catalytic processes, to improve yield and purity while minimizing side reactions.

The potential applications of {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide extend beyond oncology. Its unique structural features make it a versatile scaffold for designing molecules with activity against other diseases as well. For example, studies are ongoing to investigate its potential as an anti-inflammatory agent, leveraging its ability to modulate inflammatory pathways.

The integration of high-throughput screening technologies has accelerated the discovery process for compounds like {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further development. Such approaches have already led to the identification of several lead compounds that show significant therapeutic potential.

Future directions in the study of {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and guide the design of more effective derivatives.

Additionally, researchers are investigating ways to enhance the pharmacokinetic properties of this compound. Issues such as solubility and bioavailability can significantly impact its clinical efficacy. By modifying certain structural features, it may be possible to improve these properties while maintaining or even enhancing its biological activity.

The growing interest in natural product-inspired scaffolds has also influenced the development efforts surrounding {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide}. Many successful drugs have been derived from natural products or inspired by their structures, highlighting their importance as sources of bioactive molecules. The indole scaffold, in particular, has been extensively studied for its medicinal chemistry applications.

In conclusion, {2-(4-chlorophenyl)-1H-indol-3-ylsulfanyl}methanimidamide (CAS No. 1105193-29-0) represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As research progresses, additional insights into its pharmacological properties and mechanisms of action will continue to emerge, paving the way for new treatments targeting various diseases.